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Compound of Interest

Compound Name: Sodium 2-Naphthoate

CAS No.: 17273-79-9

Cat. No.: B096117

Get Quote

Part 1: Executive Safety Summary
The Core Directive: Sodium 2-Naphthoate is not an acutely toxic "skull and crossbones"

agent, but it presents a significant particulate inhalation and mucous membrane irritation risk.

The primary safety objective is dust containment.

Treat this substance as a Category 2 Irritant (Skin/Eye) and Category 3 Respiratory Irritant

(STOT-SE).[1][2] Your safety protocol must prioritize engineering controls (fume hoods) over

personal protective equipment (PPE). PPE is your last line of defense, not your first.

Part 2: Hazard Mechanism & Risk Profile[2]
To select the correct PPE, you must understand the "Why." Sodium 2-Naphthoate is the

sodium salt of 2-naphthoic acid.[3] Its ionic nature makes it water-soluble, but its aromatic

naphthalene ring confers lipophilicity.

The Biological Interaction
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Inhalation (Primary Vector): As a fine white powder, it easily becomes airborne. Upon contact

with the moist mucous membranes of the respiratory tract, it hydrolyzes, potentially

reforming localized concentrations of naphthoic acid or creating high-pH localized zones

depending on the counter-ion balance. This causes immediate coughing and respiratory

distress (H335).

Ocular/Dermal Contact: The salt acts as a desiccant and irritant. It can cause micro-

abrasions (mechanical) and chemical irritation (H315, H319).

Physical Properties Table
Property Data Operational Implication

Physical State White Crystalline Powder
High risk of static-induced

aerosolization.

Solubility Soluble in Water

Rapid absorption through

moist membranes

(eyes/lungs).

pH (1% soln) ~7.0 - 9.0 (Weakly Basic)
Irritating to eyes; requires

flushing if splashed.

Stability Stable

Hygroscopic; keep containers

tightly sealed to prevent

clumping.

Part 3: The PPE Firewall (Selection Matrix)
Do not rely on generic lab safety rules. Use this specific matrix for Naphthoate salts.

Respiratory Protection
Standard Operation: Work inside a certified Chemical Fume Hood (Face velocity: 100 fpm).

No respirator is needed if the sash is at the correct height.

Benchtop Operation (Not Recommended): If weighing must occur outside a hood, you must

wear a NIOSH N95 or P100 particulate respirator. Surgical masks provide zero protection

against chemical dust.
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Hand Protection
Material:Nitrile (0.11 mm / 4 mil minimum).

Why Nitrile? Latex degrades rapidly when exposed to aromatic organic salts and offers poor

puncture resistance against crystalline solids.

Technique: "Double-gloving" is recommended when handling stock solutions >1 Molar to

prevent permeation.

Eye Protection
Requirement:Chemical Splash Goggles (Indirect Vent).

Contraindication: Do not use standard safety glasses with side shields. Airborne powder can

bypass side shields and enter the eye from the top or bottom gaps.

Body Protection
Standard: Lab coat (cotton/poly blend) buttoned to the neck.

Advanced: If handling kilogram quantities, wear Tyvek arm guards to close the gap between

the glove and lab coat cuff.

Part 4: Operational Workflow (Weighing to Waste)
Visualization: The Safety Decision Logic
Figure 1: Decision logic for PPE selection based on engineering controls.
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Start: Handling Sodium 2-Naphthoate

Is a Fume Hood Available?

Working in Hood

Yes

Working on Open Bench

No (High Risk)

PPE: Nitrile Gloves + 
Splash Goggles + Lab Coat

PPE: Nitrile Gloves + 
Splash Goggles + 

N95/P100 Respirator

Proceed with Weighing/Transfer

Click to download full resolution via product page

Protocol: Static-Free Weighing
Sodium 2-Naphthoate is prone to static charge, which causes "particle jump" (powder

repelling off the spatula).

The Setup: Place your balance inside the fume hood. If vibration is an issue, use a marble

balance table.

Static Mitigation: Use an anti-static gun or a polonium strip near the balance if the powder is

flying.

The Transfer:

Incorrect: Dumping powder into a beaker of solvent (causes a splash/puff).
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Correct: Place powder in the vessel first, then gently run the solvent down the side of the

glass to wet the powder gradually.

Protocol: Disposal & Waste Management
Never flush this compound. It has high chemical oxygen demand (COD) and can disrupt

aquatic ecosystems.

Figure 2: Waste Stream Classification.

Waste Material Physical State?

Solid (Powder/Wipes)

Liquid (Solutions)

Solid Hazardous Waste
(Tag: Organic Solid)

Aqueous Waste
(Tag: Basic Organic Aqueous)

Click to download full resolution via product page

Part 5: Emergency Response (Self-Validating
Protocols)
In the event of exposure, follow this causality-based response plan:

Eye Contact:

Action: Flush for 15 minutes.

Mechanism:[4][5][6][7] The salt is hypertonic. Immediate flushing is required to prevent

osmotic damage to the cornea.

Inhalation:

Action: Move to fresh air immediately.

Mechanism:[4][5][6][7] You must stop the hydrolysis of the salt in the lungs. If coughing

persists >30 minutes, seek medical attention (potential for delayed pulmonary edema in

extreme cases, though rare).
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Spill Cleanup:

Do NOT sweep dry dust (creates aerosols).

DO cover with wet paper towels (dampened with water) to solubilize and trap the dust,

then wipe up.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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